N-cyclopentyl-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide

• IUPAC Name: N-cyclopentyl-2-[2-(phenylcarbamoylamino)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C17H20N4O2S/c22-15(18-12-8-4-5-9-12)10-14-11-24-17(20-14)21-16(23)19-13-6-2-1-3-7-13/h1-3,6-7,11-12H,4-5,8-10H2,(H,18,22)(H2,19,20,21,23)
• InChI Key: CNCRXCGFKGQTJC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CC2=CSC(=N2)NC(=O)NC3=CC=CC=C3
• Molecular Formula: C17H20N4O2S
• Molecular Weight: 344.4 g/mol

Description

N-cyclopentyl-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide (NPTA) is a novel compound synthesized by the reaction of cyclopentyl acetamide with 2-amino-1,3-thiazol-4-yl-phenylcarbamate. NPTA is a promising compound due to its wide range of applications in scientific research, including its potential use as a drug for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-cyclopentyl-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide is not yet completely understood. However, it is believed that N-cyclopentyl-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide acts by binding to certain receptors in the body, which then trigger a cascade of biochemical reactions. These reactions ultimately lead to the desired physiological effects, such as the inhibition of certain enzymes or the modulation of certain hormones.
Biochemical and Physiological Effects
N-cyclopentyl-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2). This inhibition results in the reduction of inflammation and pain. N-cyclopentyl-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide has also been shown to modulate the activity of certain hormones, such as insulin and glucagon, which can result in improved glucose metabolism. In addition, N-cyclopentyl-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide has been shown to have neuroprotective effects, which may be beneficial in the treatment of certain neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using N-cyclopentyl-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide in laboratory experiments include its low cost and ease of synthesis. In addition, N-cyclopentyl-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide is relatively stable and can be stored for long periods of time without degradation. However, there are some limitations to using N-cyclopentyl-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide in laboratory experiments. For example, N-cyclopentyl-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide is not water soluble, which can make it difficult to use in certain experiments. Additionally, N-cyclopentyl-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide is not approved for use in humans, so it can only be used for research purposes.

Future Directions

Future research on N-cyclopentyl-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide should focus on further elucidating the mechanism of action of the compound and its potential applications in the treatment of various diseases. Additionally, further research should be conducted to investigate the potential side effects of N-cyclopentyl-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide and to identify any potential interactions with other drugs. Finally, further research should be conducted to explore the potential uses of N-cyclopentyl-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide in other areas, such as agriculture and industrial applications.

Synthesis Methods

N-cyclopentyl-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide is synthesized through a two-step reaction. The first step involves the reaction of cyclopentyl acetamide with 2-amino-1,3-thiazol-4-yl-phenylcarbamate in a 1:1 molar ratio, yielding the desired product. The reaction is conducted in an inert atmosphere, such as nitrogen or argon, at temperatures ranging from -50 to 150°C. The reaction is completed in approximately 24 hours.

Scientific Research Applications

N-cyclopentyl-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide has been identified as a potential drug for the treatment of various diseases such as cancer, diabetes, and Parkinson’s disease. It has also been studied for its potential use as an anti-inflammatory agent, an anticonvulsant, and a neuroprotective agent. In addition, N-cyclopentyl-2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide has been studied for its potential use as an antioxidant and for its ability to modulate the activity of certain enzymes.